(E)-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-(thiophen-2-yl)acrylamide

• IUPAC Name: (E)-N-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C16H19N3OS/c1-19-15-7-3-2-6-13(15)14(18-19)11-17-16(20)9-8-12-5-4-10-21-12/h4-5,8-10H,2-3,6-7,11H2,1H3,(H,17,20)/b9-8+
• InChI Key: OZWKJCJIMLGWGN-CMDGGOBGSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C16H19N3OS
• Molecular Weight: 301.4 g/mol

Description

(E)-N-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H19N3OS and its molecular weight is 301.41. The purity is usually 95%.
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Scientific Research Applications

Optically Active Polyacrylamides

Optically active polyacrylamides bearing an oxazoline pendant have been studied for their influence on chiroptical properties and chiral recognition. This research demonstrates the potential of acrylamide derivatives in creating polymers with favorable enantioselective discrimination abilities, highlighting their utility in chiral resolution processes (Wei Lu et al., 2010).

Tyrosine Kinase Inhibitors

Acrylamide derivatives have been explored as tyrosine kinase inhibitors with a focus on the epidermal growth factor receptor (EGFR), suggesting their importance in cancer research. This includes studies on the structural requirements for irreversible inhibition and the potential for enhancing solubility (J. Smaill et al., 2001).

Macroporous Silica with Acrylamide Derivatives

The synthesis and characterization of macroporous silica modified with optically active poly[N-(oxazolinylphenyl)acrylamide] derivatives have been investigated for potential application as chiral stationary phases in high-performance liquid chromatography, demonstrating the versatility of acrylamide derivatives in analytical chemistry applications (Y. Tian et al., 2010).

Cyclopropanation Studies

Mechanistic investigations into the cyclopropanation of electron-deficient alkenes with ethyl diazoacetate using cobalt(II) complexes have been conducted. This research provides insights into the catalytic activities of acrylamide derivatives in organic synthesis and reaction mechanisms (A. Chirila et al., 2018).

Corrosion Inhibition

Acrylamide derivatives have been explored for their application as corrosion inhibitors, showing effectiveness in protecting metals in acidic environments. This highlights the potential of acrylamide derivatives in industrial applications, such as in the maintenance of infrastructure and machinery (Ahmed Abu-Rayyan et al., 2022).